Cas no 1243024-24-9 (N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

• Product Name: N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 1243024-24-9
• MF: C₂₆H₂₆N₄O₂S
• MW: 458.575244426727
• CID: 6336581
• PubChem ID: 135631068
• Update Time: 2025-09-25

N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• VU0626102-1
• 1243024-24-9
• F3407-0458
• N-(4-methylbenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-[(4-methylphenyl)methyl]-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• AKOS005060176

• Inchi： 1S/C26H26N4O2S/c1-17-9-11-18(12-10-17)14-27-24(31)20-8-5-13-30(15-20)26-28-22-21(19-6-3-2-4-7-19)16-33-23(22)25(32)29-26/h2-4,6-7,9-12,16,20H,5,8,13-15H2,1H3,(H,27,31)(H,28,29,32)
• InChI Key： WICKLBKCQDDGCR-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C1C(NC(=N2)N1CCCC(C(NCC2C=CC(C)=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 458.17764726g/mol
• Monoisotopic Mass: 458.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

Introduction to N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide (CAS No. 1243024-24-9)

N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1243024-24-9, represents a novel class of molecules that exhibit promising biological activities. The intricate scaffold of this molecule incorporates multiple pharmacophoric elements, making it a compelling candidate for further investigation in drug discovery and development.

The core structure of N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is characterized by a piperidine ring linked to a thienopyrimidine moiety. The thienopyrimidine component is particularly noteworthy due to its presence in various bioactive natural products and synthetic drugs. This heterocyclic system is known to contribute to the binding affinity and selectivity of the compound towards biological targets. The 4-methylphenyl substituent on the piperidine ring further enhances the compound's pharmacological profile by introducing hydrophobic interactions and modulating electronic properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The compound N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The presence of the thienopyrimidine ring has been particularly associated with kinase inhibition, which is a critical mechanism in cancer therapy.

The synthesis of N-(4-methylphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the thienopyrimidine core through cyclization reactions and subsequent functionalization to introduce the piperidine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of N-(4-methylphenyl)methyl-1-{4-o x o -7 - phen y l - 3 H , 4 H - t h i e n o [ 3 , 2 - d ] p y r i m i d i n - 2 - y l } p i p e r i d i n e - 3 - c a r b o x a m i d e has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of several key enzymes involved in disease pathways. For instance, it has shown significant activity against tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, the compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades.

The pharmacokinetic profile of N-(4-methylphenyl)methyl-l{}piperidine-carboxamide (CAS No. 124302-24-9) is also an area of active investigation. The compound's solubility, metabolism, and excretion, as well as its interaction with biological targets, u >are being carefully studied to optimize its therapeutic potential. These studies aim to identify any potential liabilities that could affect its clinical efficacy or safety profile.

In conclusion, N-(4-methylphenyl)methyl-l{4-o x o -7 - phen y l - 3 H , 4 H - t h i e n o [ 3 , 2 - d ] p y r i m i d i n - 2 - y l }pip er id ine-u{bold }c arboxa mide (CAS No. 12430 u u u u u u u u u u o o o o o o o o o oo oo oo24--24--9) represents a significant advancement in pharmaceutical chemistry with its complex structure and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and to develop it into a novel drug entity for human health. bold > bold > bold > bold > bold > bold > bold > bold > bold > p >